molecular formula C33H36O8 B15596587 Morellic acid

Morellic acid

Cat. No.: B15596587
M. Wt: 560.6 g/mol
InChI Key: ITPZQGLNWWAFMF-FXQQNLISSA-N
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Description

Morellic acid is a dioxo monocarboxylic acid derived from morellin by oxidation of the aldehyde group to the corresponding carboxy group. Isolated from Garcinia morella and Garcinia hanburyi, it exhibits antineoplastic, antibacterial and anti-HIV activity. It has a role as a metabolite, an antibacterial agent, an antineoplastic agent and an anti-HIV-1 agent. It is a cyclic ether, a cyclic ketone, an organic heterohexacyclic compound, a member of phenols, a polycyclic cage and a dioxo monocarboxylic acid. It is functionally related to a morellin.
from Garcinia hanburyi (gamboge tree);  structure in first source

Properties

Molecular Formula

C33H36O8

Molecular Weight

560.6 g/mol

IUPAC Name

(Z)-4-[(1S,2S,17S,19R)-12-hydroxy-8,8,21,21-tetramethyl-5-(3-methylbut-2-enyl)-14,18-dioxo-3,7,20-trioxahexacyclo[15.4.1.02,15.02,19.04,13.06,11]docosa-4(13),5,9,11,15-pentaen-1-yl]-2-methylbut-2-enoic acid

InChI

InChI=1S/C33H36O8/c1-16(2)8-9-20-26-19(11-12-30(4,5)39-26)24(35)22-25(36)21-14-18-15-32(13-10-17(3)29(37)38)31(6,7)41-28(23(18)34)33(21,32)40-27(20)22/h8,10-12,14,18,28,35H,9,13,15H2,1-7H3,(H,37,38)/b17-10-/t18-,28+,32+,33+/m1/s1

InChI Key

ITPZQGLNWWAFMF-FXQQNLISSA-N

Origin of Product

United States

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